3,3'-Diindolylmethane
3,3'-Diindolylmethane
3,3'-diindolylmethane is a member of indoles. It has a role as an antineoplastic agent and a P450 inhibitor.
Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others.
Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others.
Brand Name:
Vulcanchem
CAS No.:
1968-05-4
VCID:
VC0526164
InChI:
InChI=1S/C17H14N2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11,18-19H,9H2
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43
Molecular Formula:
C17H14N2
Molecular Weight:
246.31 g/mol
3,3'-Diindolylmethane
CAS No.: 1968-05-4
Inhibitors
VCID: VC0526164
Molecular Formula: C17H14N2
Molecular Weight: 246.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1968-05-4 |
---|---|
Product Name | 3,3'-Diindolylmethane |
Molecular Formula | C17H14N2 |
Molecular Weight | 246.31 g/mol |
IUPAC Name | 3-(1H-indol-3-ylmethyl)-1H-indole |
Standard InChI | InChI=1S/C17H14N2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11,18-19H,9H2 |
Standard InChIKey | VFTRKSBEFQDZKX-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43 |
Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC3=CNC4=CC=CC=C43 |
Appearance | Solid powder |
Description | 3,3'-diindolylmethane is a member of indoles. It has a role as an antineoplastic agent and a P450 inhibitor. Diindolylmethane has been used in trials studying the prevention and treatment of SLE, Prostate Cancer, Cervical Dysplasia, Stage I Prostate Cancer, and Stage II Prostate Cancer, among others. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 2,2'-methylenebis(1H-indole) 3,3'-diindolylmethane diindolylmethane |
Reference | 1: Yang H, Seo SG, Shin SH, Min S, Kang MJ, Yoo R, Kwon JY, Yue S, Kim KH, Cheng JX, Kim JR, Park JS, Kim JH, Park JHY, Lee HJ, Lee KW. 3,3'-Diindolylmethane suppresses high-fat diet-induced obesity through inhibiting adipogenesis of pre-adipocytes by targeting USP2 activity. Mol Nutr Food Res. 2017 Jun 6. doi: 10.1002/mnfr.201700119. [Epub ahead of print] PubMed PMID: 28586165. 2: Zhang X, Sukamporn P, Zhang S, Min KW, Baek SJ. 3,3'-diindolylmethane downregulates cyclin D1 through triggering endoplasmic reticulum stress in colorectal cancer cells. Oncol Rep. 2017 Jun 1. doi: 10.3892/or.2017.5693. [Epub ahead of print] PubMed PMID: 28586058. 3: Diaz-Arevalo D, Kalkum M. CD4(+) T Cells Mediate Aspergillosis Vaccine Protection. Methods Mol Biol. 2017;1625:281-293. doi: 10.1007/978-1-4939-7104-6_19. PubMed PMID: 28584997. 4: Palomera-Sanchez Z, Watson GW, Wong CP, Beaver LM, Williams DE, Dashwood RH, Ho E. The phytochemical 3,3'-diindolylmethane decreases expression of AR-controlled DNA damage repair genes through repressive chromatin modifications and is associated with DNA damage in prostate cancer cells. J Nutr Biochem. 2017 May 25;47:113-119. doi: 10.1016/j.jnutbio.2017.05.005. [Epub ahead of print] PubMed PMID: 28582660. 5: Liu K, Xin H, Settar P. Effects of light-emitting diode light v. fluorescent light on growing performance, activity levels and well-being of non-beak-trimmed W-36 pullets. Animal. 2017 Jun 5:1-10. doi: 10.1017/S1751731117001240. [Epub ahead of print] PubMed PMID: 28578737. 6: Quantin C, Collin C, Frérot M, Besson J, Cottenet J, Corneloup M, Soudry-Faure A, Mariet AS, Roussot A; pour le groupe REDSIAM–Troubles mentaux et du comportement. [Study of algorithms to identify schizophrenia in the SNIIRAM database conducted by the REDSIAM network]. Rev Epidemiol Sante Publique. 2017 May 30. pii: S0398-7620(17)30405-4. doi: 10.1016/j.respe.2017.03.133. [Epub ahead of print] French. PubMed PMID: 28576380. 7: Mason E, Pozdnyakova O, Li B, Dudley G, Dorfman DM. Flow Cytometric Patterns of CD200 and CD1d Expression Distinguish CD10-Negative, CD5-Negative Mature B-Cell Lymphoproliferative Disorders. Am J Clin Pathol. 2017 Jun 1. doi: 10.1093/ajcp/aqx041. [Epub ahead of print] PubMed PMID: 28575142. 8: Johnson EG, Albalwi AA, Al-Dabbak FM, Daher NS. Effect of Sitting Pause Times on Balance After Supine to Standing Transfer in Dim Light. J Geriatr Phys Ther. 2017 Jun 1. doi: 10.1519/JPT.0000000000000132. [Epub ahead of print] PubMed PMID: 28574915. 9: Visentin G, McParland S, De Marchi M, McDermott A, Fenelon MA, Penasa M, Berry DP. Processing characteristics of dairy cow milk are moderately heritable. J Dairy Sci. 2017 May 29. pii: S0022-0302(17)30542-8. doi: 10.3168/jds.2017-12642. [Epub ahead of print] PubMed PMID: 28571984. 10: Riedl S, Rinner B, Schaider H, Liegl-Atzwanger B, Meditz K, Preishuber-Pflügl J, Grissenberger S, Lohner K, Zweytick D. In vitro and in vivo cytotoxic activity of human lactoferricin derived antitumor peptide R-DIM-P-LF11-334 on human malignant melanoma. Oncotarget. 2017 May 11. doi: 10.18632/oncotarget.17823. [Epub ahead of print] PubMed PMID: 28570999. 11: Cuesta M, Boudreau P, Cermakian N, Boivin DB. Skin Temperature Rhythms in Humans Respond to Changes in the Timing of Sleep and Light. J Biol Rhythms. 2017 May 1:748730417702974. doi: 10.1177/0748730417702974. [Epub ahead of print] PubMed PMID: 28569119. 12: Zhang YJ, Qu W, Liu H, Wang YH, Liu CY, Li LJ, Wang HQ, Fu R, Xing LM, Shao ZH. [Research on the negative immune regulation of NK cells in patients with primary immune thrombocytopenia]. Zhonghua Xue Ye Xue Za Zhi. 2017 May 14;38(5):399-403. doi: 10.3760/cma.j.issn.0253-2727.2017.05.009. Chinese. PubMed PMID: 28565739. 13: Bobbo T, Fiore E, Gianesella M, Morgante M, Gallo L, Ruegg PL, Bittante G, Cecchinato A. Variation in blood serum proteins and association with somatic cell count in dairy cattle from multi-breed herds. Animal. 2017 May 31:1-11. doi: 10.1017/S1751731117001227. [Epub ahead of print] PubMed PMID: 28560948. 14: Thomson CA, Chow HHS, Wertheim BC, Roe DJ, Stopeck A, Maskarinec G, Altbach M, Chalasani P, Huang C, Strom MB, Galons JP, Thompson PA. A randomized, placebo-controlled trial of diindolylmethane for breast cancer biomarker modulation in patients taking tamoxifen. Breast Cancer Res Treat. 2017 May 30. doi: 10.1007/s10549-017-4292-7. [Epub ahead of print] PubMed PMID: 28560655. 15: Xiang L, Chen XJ, Wu KC, Zhang CJ, Zhou GH, Lv JN, Sun LF, Cheng FF, Cai XB, Jin ZB. miR-183/96 plays a pivotal regulatory role in mouse photoreceptor maturation and maintenance. Proc Natl Acad Sci U S A. 2017 May 30. pii: 201618757. doi: 10.1073/pnas.1618757114. [Epub ahead of print] PubMed PMID: 28559309. 16: Pode-Shakked N, Gershon R, Tam G, Omer D, Gnatek Y, Kanter I, Oriel S, Katz G, Harari-Steinberg O, Kalisky T, Dekel B. Evidence of In Vitro Preservation of Human Nephrogenesis at the Single-Cell Level. Stem Cell Reports. 2017 May 25. pii: S2213-6711(17)30180-7. doi: 10.1016/j.stemcr.2017.04.026. [Epub ahead of print] PubMed PMID: 28552604. 17: Kamata T, Giblett S, Pritchard C. KRAS(G12D) expression in lung-resident myeloid cells promotes pulmonary LCH-like neoplasm sensitive to statin treatment. Blood. 2017 May 26. pii: blood-2017-02-770149. doi: 10.1182/blood-2017-02-770149. [Epub ahead of print] PubMed PMID: 28550040. 18: Hörl S, Ejaz A, Ernst S, Mattesich M, Kaiser A, Jenewein B, Zwierzina ME, Hammerle S, Miggitsch C, Mitterberger-Vogt MC, Krautgasser C, Pierer G, Zwerschke W. CD146 (MCAM) in human cs-DLK1(-)/cs-CD34(+) adipose stromal/progenitor cells. Stem Cell Res. 2017 May 17;22:1-12. doi: 10.1016/j.scr.2017.05.004. [Epub ahead of print] PubMed PMID: 28549249. 19: El-Tarabany MS. Impact of days in milk at the initiation of ovulation synchronization protocols on the efficiency of first AI in multiparous Holstein cows. Anim Reprod Sci. 2017 May 17. pii: S0378-4320(17)30081-7. doi: 10.1016/j.anireprosci.2017.05.005. [Epub ahead of print] PubMed PMID: 28545988. 20: Theunissen PMJ, van den Branden A, Van Der Sluijs-Gelling A, De Haas V, Beishuizen A, van Dongen JJM, Van Der Velden VHJ. Understanding the reconstitution of the B-cell compartment in bone marrow and blood after treatment for B-cell precursor acute lymphoblastic leukaemia. Br J Haematol. 2017 May 25. doi: 10.1111/bjh.14685. [Epub ahead of print] PubMed PMID: 28542787. |
PubChem Compound | 3071 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume